Cas no 2006760-33-2 (1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]-)

• Product Name: 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]-
• CAS No: 2006760-33-2
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 5286046
• Update Time: 2025-10-28

1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]-

• Inchi： 1S/C8H13ClN2S/c1-6(2)7(4-9)3-8-5-10-12-11-8/h5-7H,3-4H2,1-2H3
• InChI Key： SQRFTTOGEUQVAH-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(CCl)C(C)C)=N1

Additional information on 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]-

Comprehensive Overview of 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 2006760-33-2)

1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 2006760-33-2) is a specialized organic compound that belongs to the thiadiazole family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. With the increasing demand for novel chemical entities in pharmaceuticals, agrochemicals, and materials science, 1,2,5-Thiadiazole derivatives like this one are being extensively studied for their versatile properties.

The molecular formula of 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- includes a thiadiazole ring core, which is known for its stability and reactivity. The presence of a chloromethyl group and a branched alkyl chain (3-methylbutyl) enhances its potential for further chemical modifications. Researchers are particularly interested in this compound due to its ability to act as a building block for more complex molecules, making it a valuable asset in synthetic chemistry.

One of the most frequently asked questions about 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability is influenced by factors like temperature, pH, and exposure to light, which are critical considerations for storage and handling.

In the pharmaceutical industry, thiadiazole derivatives are being explored for their potential biological activities. While 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- is not yet widely used in drug development, its structural features suggest possible applications in designing enzyme inhibitors or antimicrobial agents. Researchers are also investigating its role in agrochemicals, where it could serve as a precursor for crop protection agents.

The synthesis of 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- involves multi-step organic reactions, often starting from readily available precursors. The process typically includes the formation of the thiadiazole ring followed by functionalization with the chloromethyl and 3-methylbutyl groups. Optimizing these synthetic routes is a key area of research, as it can significantly impact the compound's yield and purity.

Another trending topic related to this compound is its environmental impact and biodegradability. As industries move toward greener chemistry, understanding the ecological footprint of chemicals like 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- becomes crucial. Preliminary studies suggest that this compound may undergo degradation under specific conditions, but further research is needed to assess its long-term environmental effects.

Market trends indicate a growing demand for thiadiazole-based compounds, driven by their applications in pharmaceuticals, agrochemicals, and specialty chemicals. The unique properties of 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- position it as a promising candidate for future innovations. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research and industrial applications.

For researchers and industry professionals, sourcing high-quality 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- is essential. Reputable suppliers provide detailed technical data sheets, including information on purity, storage conditions, and safety measures. When purchasing this compound, it is advisable to verify its CAS No. (2006760-33-2) to ensure authenticity and compliance with regulatory standards.

In summary, 1,2,5-Thiadiazole, 3-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 2006760-33-2) is a versatile and intriguing compound with potential applications across multiple industries. Its unique chemical structure, combined with ongoing research into its properties and uses, makes it a subject of significant interest. As scientific advancements continue, this compound may play a pivotal role in the development of new pharmaceuticals, agrochemicals, and materials.